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Compound of Interest

Compound Name:
2,6-Dichloro-3-methyl-5-

nitropyridine

Cat. No.: B1313867 Get Quote

An In-Depth Technical Guide to the Safety and Hazards of 2,6-Dichloro-3-methyl-5-
nitropyridine

A Note from the Scientist: This document is intended to provide an in-depth technical overview

for researchers and drug development professionals working with 2,6-dichloro-3-methyl-5-
nitropyridine. It is not a substitute for a formal Safety Data Sheet (SDS) but rather a

supplementary guide that explains the causality behind safety protocols. Always consult your

institution's specific safety guidelines and the official SDS before commencing any work.

Introduction and Compound Profile
2,6-Dichloro-3-methyl-5-nitropyridine (CAS No: 58596-88-6) is a halogenated and nitrated

pyridine derivative.[1][2] Its chemical structure, featuring two chlorine atoms and a nitro group

on a methylpyridine core, makes it a reactive and versatile intermediate in organic synthesis,

particularly for the development of novel pharmaceutical and agrochemical compounds.

However, the very features that grant its synthetic utility also confer significant health hazards

that necessitate stringent handling protocols. This guide provides a comprehensive framework

for understanding and managing the risks associated with this compound.

Table 1: Physicochemical Properties of 2,6-Dichloro-3-methyl-5-nitropyridine
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Property Value Source(s)

Molecular Formula C₆H₄Cl₂N₂O₂ [1]

Molecular Weight 207.01 g/mol [1]

Appearance Light yellow solid [3]

IUPAC Name
2,6-dichloro-3-methyl-5-

nitropyridine
[1]

Hazard Identification and GHS Classification
The primary hazards associated with 2,6-dichloro-3-methyl-5-nitropyridine are related to its

irritant properties and its potential to act as a sensitizer. The Globally Harmonized System

(GHS) of Classification and Labelling of Chemicals provides a clear summary of these risks.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
[4][5]

Skin Sensitization 1
H317: May cause an

allergic skin reaction
[4][5]

Serious Eye

Damage/Eye Irritation
2

H319: Causes serious

eye irritation
[4][5]

Specific Target Organ

Toxicity (Single

Exposure)

3
H335: May cause

respiratory irritation
[4][5]

The following diagram visually represents the interconnected nature of the hazards associated

with this compound.
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2,6-Dichloro-3-methyl-5-nitropyridine

Primary Health Hazards

C₆H₄Cl₂N₂O₂

Skin Irritation (H315) causes

Serious Eye Irritation (H319) causes

Respiratory Irritation (H335)
 causes

Skin Sensitization (H317)
 causes
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Caption: Key health hazards of 2,6-dichloro-3-methyl-5-nitropyridine.

Toxicological Profile: Understanding the Risks
While comprehensive toxicological data, such as LD50 values, have not been fully investigated

for 2,6-dichloro-3-methyl-5-nitropyridine, the available information on its GHS classification

points to several key health effects upon exposure.[3]

Dermal and Ocular Hazard: Direct contact with the solid or dust can cause significant skin

and eye irritation.[3] The causality lies in the chemical's ability to disrupt cellular membranes

and proteins in epithelial tissues. Repeated or prolonged exposure carries the risk of skin

sensitization, an immunological response that can lead to severe allergic contact dermatitis

upon subsequent exposures.[3][4]

Respiratory Hazard: Inhalation of dust is a primary concern. The compound is irritating to the

respiratory tract, which can lead to inflammation and discomfort.[3][6] In sensitive individuals,

it may also cause allergic respiratory reactions.[3]

Ingestion Hazard: While less common in a laboratory setting with proper controls, ingestion

may cause gastrointestinal irritation with symptoms like nausea and vomiting.[3]
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Given the lack of complete toxicological data, the principle of As Low As Reasonably

Practicable (ALARP) must be strictly applied. All handling should be conducted with the

assumption that the compound is highly toxic.

Safe Handling and Engineering Controls
A multi-layered approach to safety, integrating engineering controls, administrative protocols,

and personal protective equipment (PPE), is essential for handling this compound. The

following workflow is designed to minimize exposure at every step.
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Preparation

Handling

Post-Handling

Conduct Risk Assessment

Verify Fume Hood Functionality

Don Appropriate PPE

Work Within Fume Hood

Handle as Solid to Minimize Dust

Use Spatula for Transfers

Keep Container Tightly Closed

Decontaminate Work Surface

Dispose of Waste in Labeled Container

Remove PPE Correctly

Wash Hands Thoroughly
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Personnel Exposure Chemical Spill

Emergency Event

Route of Exposure? Spill Size?

SKIN:
Flush with water for 15 min.

Remove contaminated clothing.

Skin

EYE:
Rinse with water for 15 min.

Seek medical attention.

Eye

INHALATION:
Move to fresh air.

Give oxygen if needed.
Seek medical attention.

Inhalation

INGESTION:
Rinse mouth.

Do NOT induce vomiting.
Seek medical attention.

Ingestion

SMALL:
Ensure ventilation.

Wipe/sweep up carefully.
Place in waste container.

Small

LARGE:
Evacuate area.

Alert safety personnel.
Contain if possible.

Large

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-3-methyl-5-nitropyridine safety and
hazards]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-
safety-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-safety-and-hazards
https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-safety-and-hazards
https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-safety-and-hazards
https://www.benchchem.com/product/b1313867#2-6-dichloro-3-methyl-5-nitropyridine-safety-and-hazards
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1313867?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

